Cas no 50432-67-2 (2-Chloro-N4-methylpyridine-3,4-diamine)

2-Chloro-N4-methylpyridine-3,4-diamine is a versatile heterocyclic compound featuring a chloro-substituted pyridine core with methyl and amino functional groups at strategic positions. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and amino groups allows for selective functionalization, enabling the construction of complex molecules. Its stability under standard conditions ensures ease of handling and storage. The compound is particularly useful in the development of biologically active agents, including kinase inhibitors and antimicrobials, due to its ability to serve as a scaffold for further derivatization. High purity grades are available to meet rigorous research and industrial requirements.
2-Chloro-N4-methylpyridine-3,4-diamine structure
50432-67-2 structure
Product name:2-Chloro-N4-methylpyridine-3,4-diamine
CAS No:50432-67-2
MF:C6H8ClN3
MW:157.600819587708
MDL:MFCD00778574
CID:55807
PubChem ID:915180

2-Chloro-N4-methylpyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N4-methylpyridine-3,4-diamine
    • 2-chloro-4-N-methylpyridine-3,4-diamine
    • 2-Chloro-N4-methyl-pyridine-3,4-diamine
    • PLOHMGUEAHHTKK-UHFFFAOYSA-N
    • BCP22031
    • STK596336
    • SBB079599
    • VP13512
    • 3-amino-4-methylamino-2-chloropyridine
    • 3-amino-2-chloro-4-methylaminopyridine
    • 2-chloro-4-methylamino-3-aminopyridine
    • 6-chloro-N4-methyl-4,5-pyridinediamine
    • DS-1
    • MDL: MFCD00778574
    • Inchi: 1S/C6H8ClN3/c1-9-4-2-3-10-6(7)5(4)8/h2-3H,8H2,1H3,(H,9,10)
    • InChI Key: PLOHMGUEAHHTKK-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C([H])=C([H])N=1)N([H])C([H])([H])[H])N([H])[H]

Computed Properties

  • Exact Mass: 157.04100
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 109
  • Topological Polar Surface Area: 50.9

Experimental Properties

  • PSA: 50.94000
  • LogP: 2.01310

2-Chloro-N4-methylpyridine-3,4-diamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB443887-5 g
2-Chloro-N4-methylpyridine-3,4-diamine, 95%; .
50432-67-2 95%
5g
€692.50 2023-04-22
Enamine
EN300-160468-2.5g
2-chloro-N4-methylpyridine-3,4-diamine
50432-67-2 94%
2.5g
$586.0 2023-06-08
Enamine
EN300-160468-5.0g
2-chloro-N4-methylpyridine-3,4-diamine
50432-67-2 94%
5g
$867.0 2023-06-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GO426-200mg
2-Chloro-N4-methylpyridine-3,4-diamine
50432-67-2 95+%
200mg
320.0CNY 2021-08-04
Fluorochem
076355-250mg
2-Chloro-N4-methylpyridine-3,4-diamine
50432-67-2 95%
250mg
£41.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-GO426-1g
2-Chloro-N4-methylpyridine-3,4-diamine
50432-67-2 95+%
1g
1009.0CNY 2021-08-04
TRC
C611198-250mg
2-Chloro-N4-methylpyridine-3,4-diamine
50432-67-2
250mg
$ 250.00 2022-06-06
Fluorochem
076355-1g
2-Chloro-N4-methylpyridine-3,4-diamine
50432-67-2 95%
1g
£104.00 2022-03-01
Enamine
EN300-160468-10.0g
2-chloro-N4-methylpyridine-3,4-diamine
50432-67-2 94%
10g
$1286.0 2023-06-08
Matrix Scientific
072557-5g
2-Chloro-N4-methylpyridine-3,4-diamine, 95+%
50432-67-2 95+%
5g
$1340.00 2023-09-08

2-Chloro-N4-methylpyridine-3,4-diamine Production Method

2-Chloro-N4-methylpyridine-3,4-diamine Related Literature

Additional information on 2-Chloro-N4-methylpyridine-3,4-diamine

Comprehensive Analysis of 2-Chloro-N4-methylpyridine-3,4-diamine (CAS No. 50432-67-2): Properties, Applications, and Industry Trends

2-Chloro-N4-methylpyridine-3,4-diamine (CAS No. 50432-67-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique molecular structure combining chloro and methylamino functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds in precision medicine.

The compound's physicochemical properties—including a molecular weight of 157.59 g/mol and moderate solubility in polar organic solvents—make it suitable for controlled reactions in drug discovery pipelines. Researchers particularly value its regioselective reactivity, which enables efficient modifications at the 2-chloro and 4-amino positions. As the pharmaceutical industry shifts toward fragment-based drug design, 50432-67-2 serves as a critical building block for constructing complex molecular architectures, addressing challenges in drug bioavailability optimization.

In agrochemical applications, 2-Chloro-N4-methylpyridine-3,4-diamine demonstrates promise as a precursor for crop protection agents. Its structural motifs are found in systemic fungicides targeting rust and blight pathogens, responding to global concerns about food security and sustainable agriculture. Manufacturers are exploring greener synthesis routes for this intermediate to comply with REACH regulations and green chemistry principles, reflecting the industry's emphasis on environmental stewardship.

Analytical characterization of CAS No. 50432-67-2 typically involves HPLC purity testing and LC-MS structural confirmation, with industry standards requiring ≥98% purity for most applications. Stability studies indicate optimal storage under inert atmospheres at 2-8°C, as the compound may undergo gradual degradation upon prolonged exposure to humidity. These protocols align with GMP guidelines for pharmaceutical intermediates, ensuring batch-to-batch consistency in commercial production.

Emerging trends in computational chemistry have enabled virtual screening of 2-Chloro-N4-methylpyridine-3,4-diamine derivatives, accelerating the identification of potential drug candidates. Molecular docking simulations reveal favorable interactions with ATP-binding pockets in target proteins, explaining its prevalence in oncology research. Such AI-driven drug discovery approaches are reducing development timelines while addressing unmet medical needs in personalized cancer therapies.

Supply chain dynamics for this specialty chemical reflect broader market shifts toward regionalized manufacturing and dual sourcing strategies. Major producers in Europe and Asia are investing in continuous flow chemistry systems to enhance production efficiency of 50432-67-2, responding to growing demand from CDMO (Contract Development and Manufacturing Organizations) partners. Quality certifications like ISO 9001 and CEP (Certificate of Suitability) are becoming key differentiators in supplier selection processes.

From a regulatory perspective, proper SDS documentation and hazard communication protocols must accompany all shipments of this compound. While not classified as hazardous under current GHS standards, appropriate handling procedures should be followed to maintain workplace safety. The substance's ECHA registration status and patent landscape continue to evolve, with recent innovations focusing on novel crystalline forms and salt derivatives for enhanced performance characteristics.

Future research directions for 2-Chloro-N4-methylpyridine-3,4-diamine include exploring its utility in bioconjugation chemistry for antibody-drug conjugates (ADCs) and investigating its role in metal-organic frameworks (MOFs) for catalytic applications. These developments position CAS No. 50432-67-2 as a compound of enduring relevance across multiple scientific disciplines, bridging the gap between academic discovery and industrial application in the bioeconomy era.

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Amadis Chemical Company Limited
(CAS:50432-67-2)2-Chloro-N4-methylpyridine-3,4-diamine
A871563
Purity:99%/99%
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Price ($):421.0/716.0